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Compound of Interest

Compound Name: 4-(Chloromethyl)benzophenone

Cat. No.: B015526 Get Quote

An In-Depth Technical Guide to the Safe Handling and Storage of 4-
(Chloromethyl)benzophenone

This document serves as a comprehensive technical guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and emergency procedures for 4-
(Chloromethyl)benzophenone (CAS No. 42728-62-1). As a bifunctional molecule

incorporating a benzophenone core and a reactive benzylic chloride, this compound is a

valuable intermediate in organic synthesis.[1][2][3] However, its reactivity necessitates stringent

safety protocols to mitigate risks to personnel and ensure experimental integrity. This guide is

structured to provide not just procedural steps, but the scientific rationale underpinning them,

fostering a culture of safety through understanding.

Compound Profile and Physicochemical Properties
4-(Chloromethyl)benzophenone, with the IUPAC name methanone, is an aromatic ketone.[4]

[5] Its structure features two key reactive sites: the carbonyl group of the benzophenone and

the highly reactive benzylic chloride (-CH₂Cl) group.[1] This benzylic chloride is particularly

susceptible to nucleophilic substitution reactions, making the compound a versatile building

block.[1] Understanding its physical properties is the first step in safe handling.

Table 1: Physicochemical Properties of 4-(Chloromethyl)benzophenone
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Property Value/Description Source(s)

Molecular Formula C₁₄H₁₁ClO [1][4][6]

Molecular Weight 230.69 g/mol [1][4][6]

CAS Number 42728-62-1 [1][4][6]

Appearance Crystalline solid [1]

Solubility

Insoluble in water; Soluble in

dichloromethane (DCM),

chloroform, DMF, and DMSO.

[1]

Hazard Identification and Comprehensive Risk
Assessment
There is some discrepancy in the classification of 4-(Chloromethyl)benzophenone across

suppliers. Some sources classify it as non-hazardous under Regulation (EC) No. 1272/2008[2],

while others assign specific and severe hazard statements.[5] From a risk management

perspective, it is imperative to adopt the most stringent classification to ensure the highest level

of safety. The reactivity of the benzylic chloride group suggests a potential for irritation and

burns. Therefore, this guide is based on the more cautious hazard profile. The related

compounds, 4-chlorobenzophenone and 4-(bromomethyl)benzophenone, are known to cause

skin and eye irritation.[7][8][9][10]

Table 2: GHS Hazard Classification (Recommended Precautionary Basis)
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Hazard Class Hazard Statement GHS Code Source

Acute Toxicity, Oral Harmful if swallowed H302 [5]

Skin

Corrosion/Irritation

Causes severe skin

burns and eye

damage

H314 [5]

Serious Eye

Damage/Irritation

Causes serious eye

irritation
H319 [8][10]

Respiratory Irritation
May cause respiratory

irritation
H335 [10][11]

The causality behind these hazards stems from the compound's chemical reactivity. The

benzylic chloride can alkylate biological nucleophiles, such as amines and thiols found in

proteins and DNA, potentially leading to cellular damage. Upon contact with moisture, it can

hydrolyze to form hydrochloric acid, contributing to its corrosive effects on skin, eyes, and the

respiratory tract.
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4-(Chloromethyl)benzophenone

GHS Hazard Profile

C₁₄H₁₁ClO

H302: Harmful if swallowed
Ingestion

H314: Causes severe skin burns
and eye damage

Contact

H335: May cause respiratory irritation

Inhalation
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Spill Occurs

Alert Personnel &
Evacuate Area

Assess Spill Size &
Don Full PPE

Contain Spill with
Inert Absorbent

Collect Material into
Hazardous Waste Container

Decontaminate
Spill Area

Report Incident

Response Complete

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam. [6][12]Do not use a direct stream of water, as it may react with the compound.

Specific Hazards: Combustion may produce toxic and corrosive gases, including carbon

monoxide, carbon dioxide, and hydrogen chloride gas. [7][9]* Protective Equipment:

Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).

[6][7][13]

First Aid Protocol
Immediate medical attention is crucial following any exposure. [14]

Inhalation: Move the person to fresh air at once. [6][10]If breathing is difficult, administer

oxygen. If breathing has stopped, perform artificial respiration. [14]Seek immediate medical

attention.

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

large amounts of water for at least 15-20 minutes. [15]Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. [10][14]Remove contact lenses if present

and easy to do. Seek immediate medical attention. [16]* Ingestion: Do NOT induce vomiting.

[6]Rinse the mouth with water. Never give anything by mouth to an unconscious person.

[6]Call a poison control center or doctor immediately. [15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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